Cas no 52600-53-0 (5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 52600-53-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD00084860
• CID: 366286
• PubChem ID: 2765476
• Update Time: 2025-11-02

5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-2-oxo-
• 5-Acetyl-2-hydroxy-6-methylnicotinonitrile
• 5-ACETYL-2-OXO-6-METHYL-1,2-DIHYDROPYRIDINE-3-CARBONITRILE
• 5-acetyl-6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• 3-cyano-5-acetyl-6-methylpyridin-2(1H)-one
• 5-acetyl-1,2-dihydro-6-methyl-2-oxo-3-pyridinecarbonitrile
• 5-acetyl-1,2-dihydro-6-methyl-2-oxonicotinonitrile
• 5-acetyl-2-hydroxy-6-methylpyridine-3-carbonitrile
• 5-acetyl-6-methyl-1,2-dihydro-2-oxo-3-pyridinecarbonitrile
• 52600-53-0
• AKOS005069206
• SCHEMBL4514368
• BPHCKZKXAHIRPD-UHFFFAOYSA-N
• 5-acetyl-l,2-dihydro-6-methyl-2-oxo-3-pyridinecarbonitrile
• 3-cyano-5-acetyl-6-methyl-2(1H)-pyridinone
• SR-01000640187-1
• HMS546N18
• A829162
• J-516619
• 5-acetyl-1,2-dihydro-6-methyl2-oxo-3-pyridinecarbonitrile
• 5-acetyl-1,2 -dihydro-6-methyl-2-oxo-3-pyridinecarbonitrile
• 5-Acetyl-3-cyano-6-methyl-2-pyridone
• 5-acetyl-3-cyano-6-methylpyrid-2(1h)-one
• Maybridge1_001888
• DTXSID50377552
• AKOS006220726
• CCG-50844
• CS-0006432
• SCHEMBL10461860
• FT-0619936
• CHEMBL81033
• MFCD00084860
• SB53037
• 10K-395S
• DB-052145
• G85075

• MDL： MFCD00084860
• Inchi： 1S/C9H8N2O2/c1-5-8(6(2)12)3-7(4-10)9(13)11-5/h3H,1-2H3,(H,11,13)
• InChI Key： BPHCKZKXAHIRPD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C#N)C(NC=1C)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Melting Point: 233-235°
• PSA: 73.98000
• LogP: 1.16988

5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Security Information

• Hazard Statement： Irritant
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Additional information on 5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 52600-53-0): A Comprehensive Overview

5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 52600-53-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This heterocyclic compound, characterized by its unique pyridine core and functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes an acetyl group, a methyl substituent, and a carbonitrile moiety, contributes to its reactivity and applicability in diverse chemical reactions.

The growing interest in 5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a precursor in the synthesis of pharmaceutical intermediates, which are crucial for creating novel therapeutics. Recent studies have explored its utility in designing enzyme inhibitors and receptor modulators, making it a valuable asset in the fight against various diseases. Additionally, its structural features align with the current trend of developing small-molecule drugs, which are highly sought after in the pharmaceutical industry.

From a chemical perspective, 5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile exhibits intriguing properties that make it suitable for advanced research. Its carbonitrile group, for instance, allows for further functionalization, enabling the creation of more complex molecules. This adaptability is particularly relevant in the context of green chemistry, where researchers aim to minimize waste and improve efficiency in synthetic processes. The compound’s stability under various conditions also makes it a reliable choice for laboratory experiments and industrial applications.

In the realm of material science, 5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has shown promise as a building block for functional materials. Its ability to participate in cyclization reactions and form stable heterocycles has been leveraged in the development of organic semiconductors and photovoltaic materials. These applications are especially pertinent given the increasing demand for sustainable energy solutions and the global push toward renewable energy technologies.

The market for 5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is expected to grow steadily, driven by its expanding applications in both the pharmaceutical and material science sectors. Suppliers and manufacturers are focusing on optimizing production processes to meet the rising demand while adhering to quality control standards. Furthermore, advancements in analytical techniques, such as HPLC and NMR spectroscopy, have facilitated the precise characterization of this compound, ensuring its suitability for high-end applications.

For researchers and industry professionals seeking reliable information on 5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, it is essential to consult reputable sources and stay updated on the latest developments. The compound’s unique properties and broad applicability make it a subject of ongoing research, with new findings emerging regularly. Whether you are exploring its potential in drug design or investigating its role in advanced materials, 5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile represents a fascinating area of study with significant real-world implications.

In summary, 5-Acetyl-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 52600-53-0) is a multifaceted compound with a wide range of applications. Its relevance in medicinal chemistry, material science, and sustainable technology underscores its importance in contemporary research and industry. As scientific advancements continue to unfold, this compound is poised to play an even more prominent role in shaping the future of these fields.